Chain-Matched vs. Non-Matched Standard Accuracy
In a systematic evaluation of adduct formation on DAG quantification, the use of a deuterated internal DAG standard that did not match the fatty acyl chain of the target analyte led to concentration estimates with up to 70% error when only a single adduct ion (e.g., [M+NH4]+) was used for quantification, relative to using all adducts combined. The error was attributed to differential adduct formation between the analyte and the non-matched internal standard, which is not corrected for in a single-ion monitoring approach [1]. While this study used a mix of three deuterated DAG standards, the finding underscores the necessity of using a chain-matched internal standard like 1,3-16:1 DG-d5 for accurate quantification of 1,3-16:1 DG.
| Evidence Dimension | Quantification Error |
|---|---|
| Target Compound Data | Not directly measured; inferred from chain-matching principle |
| Comparator Or Baseline | Non-chain-matched deuterated DAG internal standard |
| Quantified Difference | Up to 70% error in absolute concentration |
| Conditions | LC-MS/MS analysis of 48 DAG species in mouse plasma, liver, and other tissues |
Why This Matters
This evidence highlights that using a non-matched internal standard can introduce significant quantification bias, making chain-matched standards like 1,3-16:1 DG-d5 essential for accurate lipidomics.
- [1] Criscuolo, A., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry, 95(32), 11956-11965. View Source
